Cas no 1403621-03-3 (Ethyl 14-pentadecenoate)

• Product Name: Ethyl 14-pentadecenoate
• CAS No: 1403621-03-3
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 5092314
• Update Time: 2025-10-31

Ethyl 14-pentadecenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 14-pentadecenoate
• 14-PENTADECENOIC ETHYL
• 14-Pentadecenoic acid, ethyl ester

• Inchi： 1S/C17H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-4-2/h3H,1,4-16H2,2H3
• InChI Key： DRSGTTFUBBAUHV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCCCCCCCCCC=C

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 330.6±11.0 °C(Predicted)

Additional information on Ethyl 14-pentadecenoate

Ethyl 14-pentadecenoate (CAS No. 1403621-03-3): Applications and Research Insights

Ethyl 14-pentadecenoate, a compound with the chemical identifier CAS No. 1403621-03-3, is a member of the ester family that has garnered significant attention in the field of organic chemistry and its derivatives. This compound, characterized by its long hydrocarbon chain and ester functional group, exhibits unique properties that make it valuable in various applications, particularly in the fragrance and flavor industry, as well as in ongoing research for potential pharmaceutical uses.

The molecular structure of Ethyl 14-pentadecenoate consists of a pentadecene backbone with an ethyl ester group attached to one end. This configuration imparts a range of physical and chemical properties that are useful in industrial processes. The compound's relatively high molecular weight and unsaturated hydrocarbon chain contribute to its volatility and solubility characteristics, making it an excellent candidate for use in perfumes, cosmetics, and other specialty chemicals.

In recent years, Ethyl 14-pentadecenoate has been the subject of several studies aimed at exploring its potential applications beyond traditional uses. One notable area of research is its role as a precursor in the synthesis of more complex organic molecules. The unsaturated nature of the pentadecene chain allows for various chemical modifications, including hydrogenation, oxidation, and functionalization, which can lead to the development of novel compounds with specific properties.

Furthermore, Ethyl 14-pentadecenoate has shown promise in the field of pharmaceutical research. Its structural similarity to certain natural products has led scientists to investigate its potential as a starting material for drug development. For instance, researchers have explored its use in synthesizing derivatives that mimic the activity of certain bioactive molecules. These derivatives could potentially have applications in treating various diseases, although further research is necessary to fully understand their efficacy and safety profiles.

The fragrance industry has also recognized the value of Ethyl 14-pentadecenoate due to its pleasant aroma profile. The compound's scent is often described as fruity and slightly sweet, making it a popular choice for use in perfumes, soaps, and other personal care products. Its stability under various conditions ensures that it remains effective over time, enhancing the longevity of fragrances in consumer products.

From an environmental perspective, Ethyl 14-pentadecenoate is valued for its biodegradability compared to other synthetic esters. This characteristic makes it a more sustainable option for industrial applications where environmental impact is a concern. Additionally, efforts are being made to develop greener synthetic routes for producing this compound, which could further reduce its environmental footprint.

Recent advancements in chemical synthesis have enabled more efficient production methods for Ethyl 14-pentadecenoate. These improvements have not only increased the availability of the compound but have also reduced costs associated with its manufacturing. Such developments are crucial for expanding its use across different industries and applications.

The versatility of Ethyl 14-pentadecenoate extends to its role as an intermediate in polymer chemistry. Its ability to undergo polymerization reactions makes it useful in creating novel materials with enhanced properties. These polymers could find applications in coatings, adhesives, and other industrial materials where specific characteristics are required.

In conclusion, Ethyl 14-pentadecenoate (CAS No. 1403621-03-3) is a multifaceted compound with a wide range of applications across multiple industries. From its use in fragrances and flavors to its potential in pharmaceuticals and advanced materials, this compound continues to be a subject of interest for researchers and industry professionals alike. As new research emerges and synthetic methods improve, the applications of Ethyl 14-pentadecenoate are likely to expand even further.